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Compound of Interest

Compound Name: BMS-200

Cat. No.: B13848474 Get Quote

Application Notes and Protocols for BMS-200
For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-200 is a potent small molecule inhibitor of the Programmed Cell Death-1/Programmed

Death-Ligand 1 (PD-1/PD-L1) interaction, with a reported half-maximal inhibitory concentration

(IC50) of 80 nM.[1][2][3][4] By disrupting the binding of PD-L1 to the PD-1 receptor, BMS-200
can block the inhibitory signal that tumor cells use to evade the host immune system. This

mechanism of action makes BMS-200 a valuable tool for research in immuno-oncology.

Additionally, BMS-200 has been observed to induce the dimerization of PD-L1.[1] These

application notes provide detailed protocols for the use of BMS-200 in both in vitro and in vivo

experimental settings, along with data presentation and pathway diagrams to guide

researchers in their study design.
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Parameter Value Source(s)

Target PD-1/PD-L1 Interaction [1][2][4]

IC50 80 nM [1][2][3][4]

Molecular Formula C27H27F2NO6 [1]

Molecular Weight 499.50 g/mol [1]

Solubility 10 mg/mL in DMSO [1]

10 mM in DMSO [4]

Appearance Off-white to light yellow solid [1]

Recommended Storage Conditions
Format

Storage
Temperature

Duration Source(s)

Powder -20°C 3 years [1]

4°C 2 years [1]

In Solvent -80°C 6 months [1]

-20°C 1 month [1]

Experimental Protocols
Protocol 1: Preparation of BMS-200 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BMS-200 in Dimethyl

Sulfoxide (DMSO).

Materials:

BMS-200 powder

Anhydrous/Hygroscopic DMSO

Sterile microcentrifuge tubes or vials

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/bms-200.html
https://www.probechem.com/products_BMS-200.html
https://immunomart.com/product/bms-200/
https://www.medchemexpress.com/bms-200.html
https://www.probechem.com/products_BMS-200.html
https://www.targetmol.com/compound/bms-200
https://immunomart.com/product/bms-200/
https://www.medchemexpress.com/bms-200.html
https://www.medchemexpress.com/bms-200.html
https://www.medchemexpress.com/bms-200.html
https://immunomart.com/product/bms-200/
https://www.medchemexpress.com/bms-200.html
https://www.medchemexpress.com/bms-200.html
https://www.medchemexpress.com/bms-200.html
https://www.medchemexpress.com/bms-200.html
https://www.medchemexpress.com/bms-200.html
https://www.benchchem.com/product/b13848474?utm_src=pdf-body
https://www.benchchem.com/product/b13848474?utm_src=pdf-body
https://www.benchchem.com/product/b13848474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13848474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Optional: Water bath or sonicator

Procedure:

Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mM * 499.50 g/mol * Volume (L) For example, to prepare 1 mL of a 10 mM

stock solution, you would need 4.995 mg of BMS-200.

Dissolution: Aseptically add the calculated mass of BMS-200 powder to a sterile tube. Add

the appropriate volume of DMSO. For instance, add 1 mL of DMSO to 4.995 mg of BMS-
200.

Mixing: Vortex the solution until the powder is completely dissolved. If necessary, gentle

warming (up to 60°C) or sonication can be used to aid dissolution.[1] Ensure the solution is

clear before use.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months or at -20°C for up

to 1 month.[1]

Protocol 2: In Vitro Cell-Based Assays
This protocol provides a general guideline for treating cells with BMS-200 in culture. The final

concentration will depend on the cell type and experimental goals.

Materials:

10 mM BMS-200 stock solution in DMSO

Cell culture medium appropriate for your cell line

Cells of interest seeded in multi-well plates

Phosphate-buffered saline (PBS)

Procedure:
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Cell Seeding: Seed cells at the desired density in a multi-well plate and allow them to adhere

and grow, typically for 24 hours.

Preparation of Working Solution:

Thaw an aliquot of the 10 mM BMS-200 stock solution.

Prepare serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations. It is recommended to first prepare an intermediate dilution in DMSO

or medium before the final dilution into the cell culture medium to avoid precipitation.[3]

For example, to achieve a final concentration of 1 µM in 2 mL of medium, you can dilute

the 10 mM stock to 1 mM in DMSO, and then add 2 µL of the 1 mM solution to the well.[3]

Note: The final concentration of DMSO in the culture medium should be kept low (typically

≤ 0.1%) to avoid solvent-induced toxicity. A vehicle control (medium with the same

concentration of DMSO) should always be included.

Cell Treatment: Remove the existing medium from the cells and wash once with PBS. Add

the medium containing the desired concentration of BMS-200 to the wells.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under

standard cell culture conditions (e.g., 37°C, 5% CO2).

Downstream Analysis: Following incubation, cells can be harvested and analyzed for various

endpoints, such as proliferation, migration, protein expression, or signaling pathway

activation. For example, a study on hypertrophic scar-derived fibroblasts (HFBs) showed that

BMS-202 (a related compound) suppressed ERK and TGFβ1/Smad signaling pathways at a

concentration of 2.5 nM.[5]

Protocol 3: Preparation of BMS-200 for In Vivo
Administration
This protocol provides an example of how to formulate BMS-200 for oral or parenteral

administration in animal models. The final dosage and formulation may need to be optimized

for your specific animal model and experimental design.
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Materials:

10 mg/mL BMS-200 stock solution in DMSO

PEG300

Tween-80

Saline (0.9% NaCl) or Corn oil

Sterile tubes

Vortex mixer

Example Formulation (for a 1 mg/mL working solution):[1]

Solvent Preparation (Aqueous):

To prepare 1 mL of working solution, start with 100 µL of a 10 mg/mL BMS-200 stock

solution in DMSO.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to bring the final volume to 1 mL. Mix well.

Solvent Preparation (Oil-based):[1]

To prepare 1 mL of working solution, start with 100 µL of a 10 mg/mL BMS-200 stock

solution in DMSO.

Add 900 µL of Corn oil and mix thoroughly until a clear solution is obtained.

Administration: The working solution should be prepared fresh on the day of use.[1]

Administer the formulation to the animals via the desired route (e.g., oral gavage,

intraperitoneal injection). The volume to be administered will depend on the animal's weight

and the target dosage in mg/kg.
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Click to download full resolution via product page

Caption: PD-1/PD-L1 signaling pathway and the inhibitory action of BMS-200.
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Caption: General experimental workflow for evaluating BMS-200 efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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